2-Heptylcyclohexanol
Overview
Description
Scientific Research Applications
Analytical Characterization and Biological Matrix Analysis
A study highlighted the analytical profiles of psychoactive arylcyclohexylamines, not directly mentioning 2-Heptylcyclohexanol but relevant for understanding the analytical techniques applicable to cyclohexanol derivatives. These compounds were characterized using techniques such as gas chromatography, nuclear magnetic resonance spectroscopy, and liquid chromatography, which are critical for identifying and quantifying chemical compounds in biological matrices (De Paoli, et al., 2013).
Biocatalysis and Enzyme Stability
Research involving cyclohexanone monooxygenase from Escherichia coli explored its application in Baeyer-Villiger and sulfide oxidations. This study demonstrates the enzyme's ability to facilitate chemical transformations, providing insights into enzyme reuse, substrate and product inhibition, and cofactor recycling. The findings may offer a framework for utilizing similar enzymes in processes involving 2-Heptylcyclohexanol (Zambianchi, et al., 2002).
Polymerization and Material Science
Another research avenue explored the Pd(II)-catalyzed homo- and copolymerizations of norbornene derivatives, aiming to produce cycloaliphatic polyolefins with functional groups. This study, while not directly involving 2-Heptylcyclohexanol, shows the potential of similar catalytic processes in creating polymers with cyclohexanol derivatives for various applications (Mathew, et al., 1996).
Medicinal Chemistry and Drug Delivery
In the realm of medicinal chemistry, the synthesis and optimization for in vivo delivery of a nonselective isopeptidase inhibitor based on the 4-hydroxycyclohexanone scaffold were investigated. This study demonstrates the therapeutic potential of compounds structurally related to cyclohexanols, including 2-Heptylcyclohexanol, in targeting diseases like cancer (Cersosimo, et al., 2015).
Hydrodeoxygenation and Sustainable Chemistry
Research on the hydrodeoxygenation of lignin-derived phenols to cyclohexanols over Co-based catalysts underscores the importance of cyclohexanols in producing industrially significant chemicals. This study showcases the potential of converting renewable resources into valuable chemical feedstocks, possibly including 2-Heptylcyclohexanol (Liu, et al., 2017).
Safety and Hazards
properties
IUPAC Name |
2-heptylcyclohexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O/c1-2-3-4-5-6-9-12-10-7-8-11-13(12)14/h12-14H,2-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTSGYYQWXHRWGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1CCCCC1O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Heptylcyclohexan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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